Cas no 2580188-82-3 (3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno2,3-bpyridine-2-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno2,3-bpyridine-2-carboxylic acid
• CAS No: 2580188-82-3
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 5658378
• PubChem ID: 165893924
• Update Time: 2025-11-01

3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid
• 2580188-82-3
• EN300-27722647
• 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno2,3-bpyridine-2-carboxylic acid

• Inchi： 1S/C18H16N2O4S/c1-10-8-11(2)19-16-13(10)14(15(25-16)17(21)22)20-18(23)24-9-12-6-4-3-5-7-12/h3-8H,9H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key： QWAFQSGBFNQVTL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C1=NC(C)=CC=2C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 356.08307817g/mol
• Monoisotopic Mass: 356.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno2,3-bpyridine-2-carboxylic acid

3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic Acid (CAS No. 2580188-82-3): A Comprehensive Overview

3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 2580188-82-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid is characterized by a thienopyridine core with a benzyl carbamate group attached to the amino functionality at the 3-position. The presence of the dimethyl substituents at the 4 and 6 positions further enhances the compound's stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid has shown promising anti-cancer activity. Research conducted on various cancer cell lines has revealed that this compound exhibits significant cytotoxic effects by inducing apoptosis and inhibiting cell proliferation. These findings suggest that it could be a valuable addition to the arsenal of anti-cancer drugs currently available.

The mechanism of action of 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid is not yet fully understood but is believed to involve multiple pathways. Studies have suggested that it may interact with key signaling molecules such as NF-κB and MAPKs, which are known to play crucial roles in inflammation and cancer progression. Further research is needed to elucidate the exact molecular targets and mechanisms involved.

In terms of pharmacokinetics, preliminary data indicate that 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for both oral and parenteral administration. However, more detailed pharmacokinetic studies are required to optimize its formulation and dosing regimens.

The safety profile of 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, 3-{(benzyloxy)carbonylamino}-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid (CAS No. 2580188-82-3) represents a promising lead compound in the development of novel therapeutics for inflammatory and cancer-related diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of research for medicinal chemists and pharmacologists alike. As further studies continue to unravel its full potential, this compound may pave the way for innovative treatments that improve patient outcomes and quality of life.